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Pursuit Plus: A Comparative Guide to Pre-
Emergent Weed Control

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Pursuit Plus, a pre-emergent
herbicide, with other commonly used alternatives. The information presented is supported by
experimental data to facilitate informed decisions in weed management research and
development.

Overview of Pursuit Plus

Pursuit Plus is a selective herbicide that combines two active ingredients with distinct modes
of action: imazethapyr and pendimethalin. This combination provides broad-spectrum control of
both grass and broadleaf weeds in various crops, primarily soybeans and CLEARFIELD® corn.

[1]

Imazethapyr, a member of the imidazolinone chemical family, functions as an acetolactate
synthase (ALS) inhibitor (WSSA Group 2).[2] It is readily absorbed by both roots and foliage
and is translocated throughout the plant to the growing points.[3] This systemic action disrupts
the biosynthesis of essential branched-chain amino acids (valine, leucine, and isoleucine),
leading to the cessation of growth and eventual death of susceptible weeds.[3]
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Pendimethalin, a dinitroaniline herbicide (WSSA Group 3), acts as a mitotic inhibitor. It is
primarily absorbed by the roots and emerging shoots of weeds and works by inhibiting
microtubule assembly.[4][5] This disruption of cell division prevents the germination and
establishment of weed seedlings. Pendimethalin forms a chemical barrier in the soil, providing
residual pre-emergent control.

Comparative Efficacy Data

The following tables summarize quantitative data from various field studies comparing the
weed control efficacy of Pursuit Plus (or its active ingredients) with other pre-emergent

herbicides.

Table 1: Weed Control Efficacy in Soybeans
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Herbicide Application  Weed Weed
. . Crop Reference
Treatment Rate (ailha) Species Control (%)
71.17 (30
Pendimethali DAS), 62.27
n+ 960 g Mixed Weeds (45 DAS), Soybean [6]
Imazethapyr 56.36 (60
DAS)
At par with
Pyroxasulfon ) Pendimethali
1275¢g Mixed Weeds Soybean [6]
e n+
Imazethapyr
At par with
Sulfentrazone ] Pendimethali
7259 Mixed Weeds Soybean [6]
+ Clomazone n+
Imazethapyr
Less effective
) ) than
Pendimethali ) ) )
1000 g Mixed Weeds  Pendimethali Soybean [6]
n
n+
Imazethapyr
Pendimethali Crowfoot
nfb Grass, Large
. 100 Soybean [7]
Imazethapyr Crabgrass,
+ Imazamox Goosegrass
Pendimethali False
nfb Amaranth,
7049 70-80 Soybean [7]
Imazethapyr Horse
+ Imazamox Purslane
Authority Waterhemp,
Assist Pigweed,
(Sulfentrazon 12 fl. oz. Nightshade, High Soybean [8]
e+ Lambsquarter
Imazethapyr) s, Kochia
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Valor

3fl. oz.

(Flumioxazin)

Soybean [8]

Fierce

(Flumioxazin

+ 3fl. oz.

Pyroxasulfon

e)

Soybean [8]

Prefix
(Fomesafen +
S-

metolachlor)

Soybean [8]

DAS: Days After Sowing; fb: followed by

Table 2: Soybean Yield in Response to Herbicide

Treatments
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Herbicide Application Rate Soybean Yield (
] Reference
Treatment (ai/ha) kg/ha)
Pendimethalin + Highest yield among
960 g . [6]
Imazethapyr herbicidal treatments
Statistically at par with
Pyroxasulfone 127549 Pendimethalin + [6]
Imazethapyr
Statistically at par with
Sulfentrazone + ) )
7259 Pendimethalin + [6]

Clomazone
Imazethapyr

Pendimethalin fb
Comparable to weed-
Imazethapyr + 70 g (28 DAS) [7]
free control
Imazamox

Hand Weeding (twice) - 1324 [9]

uizalofop-P-tefuryl +
Q P y 1148.9 [9]
Fomesafen

Experimental Protocols

The data presented in this guide are derived from field trials conducted under various
environmental conditions. A general methodology for such efficacy trials is outlined below.

General Field Trial Protocol

A typical experimental design for evaluating pre-emergent herbicide efficacy is a randomized
complete block design (RCBD) with multiple replications (usually three or four) for each
treatment.

1. Plot Establishment:
o Plot Size: Net plot sizes are typically in the range of 15 to 25 square meters.[10][11]

» Crop Seeding: The crop (e.g., soybean, corn) is planted using standard agricultural practices
for the region. Seeding depth and density are kept uniform across all plots.
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Weed Population: Trials are conducted in areas with a natural and uniform infestation of the
target weed species.

. Herbicide Application:

Timing: Pre-emergent herbicides are applied after planting but before crop and weed
emergence.

Equipment: Applications are typically made using a calibrated backpack or tractor-mounted
sprayer equipped with flat-fan nozzles to ensure uniform coverage.[11][12]

Application Volume: Spray volumes generally range from 140 to 200 liters per hectare.[11]

Treatments: Treatments include the test herbicide(s) at one or more rates, a standard or
competitor herbicide for comparison, an untreated weedy check, and often a weed-free
check (maintained by hand weeding) to determine maximum yield potential.[12]

. Data Collection:

Weed Control Efficacy: Visual assessments of percent weed control are made at specific
intervals after application (e.g., 21, 35, and 60 days after treatment).[12] This is typically
done on a scale of 0% (no control) to 100% (complete control) compared to the untreated
check.

Crop Phytotoxicity: Crop injury is visually assessed on a scale of 0% (no injury) to 100%
(crop death). Symptoms such as stunting, chlorosis, and necrosis are recorded.

Weed Density and Biomass: In some studies, weed counts per unit area and the dry weight
of weed biomass are determined.

Crop Yield: At the end of the growing season, the crop is harvested from a designated area
within each plot to determine the yield.

. Statistical Analysis:

The collected data are subjected to analysis of variance (ANOVA) to determine the statistical
significance of differences between treatments. Mean separation tests (e.g., Duncan's
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Multiple Range Test) are often used to compare treatment means.

Signaling Pathways and Mechanisms of Action

The distinct modes of action of the active ingredients in Pursuit Plus are visualized in the
following diagrams.

Branched-Chain Amino Acid Biosynthesis

Acetolactate Synthase (ALS)
Pyruvate (Acetohydroxyacid Synthase - AHAS) Valine & Leucine Protein Synthesis Plant Growth
g N
Imazethapyr .
(Pursuit Plus Component) UtiTistram

Cell Division (Mitosis)

Microtubule Assembly

2 Mitotic Spindle Formation Root & Shoot Development
(Polymerization)

Inhibition

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b14296128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14296128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Validation & Comparative

Check Availability & Pricing

Trial Initiation

Site Selection &
Plot Layout (RCBD)

!

Crop Planting

Pre-Emergent Herbicide Application

Data Collection
(Weed Control, Phytotoxicity)

Crop Harvest

Yield & Statistical Analysis

Conclusion on Efficacy

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b14296128?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14296128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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